7-Fluoro-4-((2-fluorobenzyl)sulfonyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Specification

• CAS No.: 2034204-49-2
• Molecular Formula: C16H15F2NO3S
• Molecular Weight: 339.36
• IUPAC Name: 7-fluoro-4-[(2-fluorophenyl)methylsulfonyl]-3,5-dihydro-2H-1,4-benzoxazepine
• Standard InChI: InChI=1S/C16H15F2NO3S/c17-14-5-6-16-13(9-14)10-19(7-8-22-16)23(20,21)11-12-3-1-2-4-15(12)18/h1-6,9H,7-8,10-11H2
• Standard InChI Key: MWLISQNDLXKTFH-UHFFFAOYSA-N
• SMILES: C1COC2=C(CN1S(=O)(=O)CC3=CC=CC=C3F)C=C(C=C2)F

Introduction

Potential Applications

Oxazepines are a class of compounds that have been explored for various pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. The incorporation of fluorine and sulfonyl groups can enhance the compound's lipophilicity and metabolic stability, potentially improving its bioavailability and efficacy.

Research Challenges

Despite the potential interest in 7-Fluoro-4-((2-fluorobenzyl)sulfonyl)-2,3,4,5-tetrahydrobenzo[f]oxazepine, there is a lack of specific research findings available in the literature. This could be due to several factors, including limited synthesis and characterization efforts or a focus on more well-studied compounds within the oxazepine class.

Future Directions

To advance our understanding of this compound, researchers should consider the following steps:

• Synthesis and Purification: Develop efficient methods for synthesizing and purifying 7-Fluoro-4-((2-fluorobenzyl)sulfonyl)-2,3,4,5-tetrahydrobenzo[f]oxazepine.

• Structural Characterization: Use techniques like NMR and mass spectrometry to confirm the compound's structure.

• Biological Assays: Conduct in vitro and in vivo studies to evaluate its pharmacological activities.

By pursuing these avenues, researchers can unlock the potential of this compound and contribute to the broader field of medicinal chemistry.